Cas no 110451-87-1 (Benzenemethanol, 2-iodo-4,5-dimethoxy-)

Benzenemethanol, 2-iodo-4,5-dimethoxy- structure
110451-87-1 structure
Product Name:Benzenemethanol, 2-iodo-4,5-dimethoxy-
CAS No:110451-87-1
MF:C9H11IO3
MW:294.086315393448
CID:1193711
PubChem ID:11254869
Update Time:2025-04-20

Benzenemethanol, 2-iodo-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-iodo-4,5-dimethoxy-
    • (2-iodo-4,5-dimethoxyphenyl)methanol
    • 110451-87-1
    • SCHEMBL4982275
    • DTXSID20460304
    • CS-0379644
    • Inchi: 1S/C9H11IO3/c1-12-8-3-6(5-11)7(10)4-9(8)13-2/h3-4,11H,5H2,1-2H3
    • InChI Key: WHSKCCLPZHCCAT-UHFFFAOYSA-N
    • SMILES: IC1=CC(=C(C=C1CO)OC)OC

Computed Properties

  • Exact Mass: 293.97483
  • Monoisotopic Mass: 293.97529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1450314-1g
(2-Iodo-4,5-dimethoxyphenyl)methanol
110451-87-1 98%
1g
¥10256.00 2024-08-09
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